Cas no 5138-90-9 (Sodium 4-chlorobenzenesulfonate)

• Product Name: Sodium 4-chlorobenzenesulfonate
• CAS No: 5138-90-9
• MF: C₆H₄ClNaO₃S
• MW: 214.601930618286
• MDL: MFCD00014731
• CID: 368446
• PubChem ID: 517331
• Update Time: 2025-05-26

Sodium 4-chlorobenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• Sodium 4-chlorobenzenesulfonate
• Benzenesulfonic acid,4-chloro-, sodium salt (1:1)
• 4-Chlor-benzolsulfonsaeure,Natrium-Salz
• 4-Chlorobenzenesulfonic Acid Sodium Salt
• EINECS 225-900-2
• p-Chlorbenzensulfonan sodny [Czech]
• p-Chlorobenzenesulfonic acid,sodium salt
• Sodium 4-chlorobenzenesulphonate
• sodium 4-chlorophenylsulfonate
• Sodium para-chlorobenzosulphate
• Sodium p-chlorobenzenesulfonate
• p-Chlorobenzenesulfonic acid sodium salt
• p-Chlorobenzenesulfonic acid, sodium salt
• sodium 4-chlorobenzene-1-sulfonate
• Benzenesulfonic acid, 4-chloro-, sodium salt (1:1)
• Benzenesulfonic acid, p-chloro-, sodium salt
• Benzenesulfonic a
• FT-0747254
• EN300-18124
• Sodium4-Chlorobenzenesulfonate
• SCHEMBL125763
• Benzenesulfonic acid, 4-chloro-, sodium salt
• E81P56D65B
• p-Chlorbenzensulfonan sodny
• Benzenesulfonic acid, p-chloro-,sodium salt
• AI3-04535
• NSC 37556
• NSC-37556
• MFCD00014731
• AKOS016009714
• NS00081092
• AKOS002948027
• F16752
• AS-60594
• Q27276986
• UNII-E81P56D65B
• CS-0197254
• sodium;4-chlorobenzenesulfonate
• 5138-90-9
• DTXSID30884133
• XLKHCFJHGIAKFX-UHFFFAOYSA-M

• MDL： MFCD00014731
• Inchi： 1S/C6H5ClO3S.Na/c7-5-1-3-6(4-2-5)11(8,9)10;/h1-4H,(H,8,9,10);/q;+1/p-1
• InChI Key： XLKHCFJHGIAKFX-UHFFFAOYSA-M
• SMILES： ClC1C=CC(=CC=1)S(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 213.94700
• Monoisotopic Mass: 213.946737
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 65.6

Experimental Properties

• Color/Form: Uncertain
• Density: 1.551
• Boiling Point: 258.6°Cat760mmHg
• Flash Point: °C
• Water Partition Coefficient: almost transparency
• PSA: 65.58000
• LogP: 2.32490
• Solubility: Uncertain

Sodium 4-chlorobenzenesulfonate Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H316-H319
• Warning Statement： P264-P280-P305+P351+P338+P337+P313-P332+P313
• Safety Instruction： S22-S24/25
• RTECS：DB5620000
• Storage Condition：Low temperature ventilation and drying in warehouse

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on Sodium 4-chlorobenzenesulfonate

Recent Advances in the Research and Applications of Sodium 4-chlorobenzenesulfonate (CAS: 5138-90-9)

Sodium 4-chlorobenzenesulfonate (CAS: 5138-90-9) is a key intermediate in the synthesis of various pharmaceuticals, agrochemicals, and specialty chemicals. Recent studies have highlighted its growing importance in the field of chemical biology and medicinal chemistry. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, applications, and biological activities.

A study published in the Journal of Medicinal Chemistry (2023) explored the use of Sodium 4-chlorobenzenesulfonate as a precursor in the synthesis of novel sulfonamide-based antimicrobial agents. The researchers demonstrated that derivatives of this compound exhibited significant activity against a range of Gram-positive and Gram-negative bacteria, with minimal cytotoxicity to human cells. This finding opens new avenues for the development of next-generation antibiotics.

In the field of agrochemicals, a recent patent application (WO2023056789) disclosed the use of Sodium 4-chlorobenzenesulfonate in the formulation of environmentally friendly herbicides. The compound's unique properties allow for enhanced solubility and bioavailability, making it an attractive candidate for sustainable agricultural practices. Field trials have shown promising results in weed control without adverse effects on non-target organisms.

From a toxicological perspective, a 2024 study in Chemical Research in Toxicology investigated the environmental fate and ecotoxicological effects of Sodium 4-chlorobenzenesulfonate. The research team developed advanced analytical methods to track the compound's degradation pathways in aquatic systems and assessed its impact on various aquatic species. The findings suggest that while the compound is relatively stable in water, it undergoes photodegradation under natural sunlight, reducing its environmental persistence.

Recent advancements in analytical chemistry have also focused on improving the detection and quantification of Sodium 4-chlorobenzenesulfonate in complex matrices. A novel HPLC-MS method developed by researchers at the University of Cambridge (Analytical Chemistry, 2024) offers unprecedented sensitivity and selectivity for monitoring this compound in pharmaceutical formulations and environmental samples. This methodological breakthrough is particularly valuable for quality control and regulatory compliance purposes.

Looking forward, the pharmaceutical industry is exploring the potential of Sodium 4-chlorobenzenesulfonate in drug delivery systems. Preliminary studies indicate that the compound's sulfonate group can be utilized to enhance the water solubility of poorly soluble drugs, potentially improving their bioavailability. Several research groups are currently investigating this application, with promising in vitro results reported in recent conferences.

In conclusion, Sodium 4-chlorobenzenesulfonate (CAS: 5138-90-9) continues to demonstrate significant value across multiple scientific and industrial domains. The compound's versatility as a synthetic intermediate, combined with its emerging biological activities, positions it as an important focus for future research in chemical biology and pharmaceutical development. Ongoing studies are expected to further elucidate its mechanisms of action and expand its range of applications in the coming years.